Cas no 101167-55-9 (3-Chloro-N-(diphenylmethyl)propanamide)

3-Chloro-N-(diphenylmethyl)propanamide is a synthetic organic compound featuring a chloro-substituted propanamide backbone linked to a diphenylmethyl group. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro moiety enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the diphenylmethyl group contributes steric bulk, potentially influencing selectivity in coupling or condensation processes. Its crystalline solid form ensures stability under standard conditions, and its well-defined molecular weight (283.78 g/mol) allows for precise stoichiometric control in reactions. The compound is particularly valued in medicinal chemistry for constructing complex scaffolds due to its balanced reactivity and modular functionalization potential.
3-Chloro-N-(diphenylmethyl)propanamide structure
101167-55-9 structure
Product Name:3-Chloro-N-(diphenylmethyl)propanamide
CAS No:101167-55-9
MF:C16H16ClNO
MW:273.757343292236
CID:2858497
PubChem ID:3646448
Update Time:2025-10-30

3-Chloro-N-(diphenylmethyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-N-(diphenylmethyl)propanamide
    • CS-0243056
    • Z217707186
    • EN300-25838
    • N-benzhydryl-3-chloropropanamide
    • 101167-55-9
    • AKOS001425612
    • G33030
    • UPCMLD0ENAT5948494:001
    • Inchi: 1S/C16H16ClNO/c17-12-11-15(19)18-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,16H,11-12H2,(H,18,19)
    • InChI Key: BMSOFUFZCCLRFJ-UHFFFAOYSA-N
    • SMILES: ClCCC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 273.092042g/mol
  • Monoisotopic Mass: 273.092042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 273.75g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.1Ų

3-Chloro-N-(diphenylmethyl)propanamide Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C371543-50mg
3-Chloro-N-(diphenylmethyl)propanamide
101167-55-9
50mg
$ 50.00 2022-04-01
TRC
C371543-100mg
3-Chloro-N-(diphenylmethyl)propanamide
101167-55-9
100mg
$ 95.00 2022-04-01
TRC
C371543-500mg
3-Chloro-N-(diphenylmethyl)propanamide
101167-55-9
500mg
$ 320.00 2022-04-01
Enamine
EN300-25838-0.05g
3-chloro-N-(diphenylmethyl)propanamide
101167-55-9 95.0%
0.05g
$42.0 2025-04-22
Enamine
EN300-25838-0.1g
3-chloro-N-(diphenylmethyl)propanamide
101167-55-9 95.0%
0.1g
$66.0 2025-04-22
Enamine
EN300-25838-0.25g
3-chloro-N-(diphenylmethyl)propanamide
101167-55-9 95.0%
0.25g
$92.0 2025-04-22
Enamine
EN300-25838-0.5g
3-chloro-N-(diphenylmethyl)propanamide
101167-55-9 95.0%
0.5g
$175.0 2025-04-22
Enamine
EN300-25838-1.0g
3-chloro-N-(diphenylmethyl)propanamide
101167-55-9 95.0%
1.0g
$256.0 2025-04-22
Enamine
EN300-25838-2.5g
3-chloro-N-(diphenylmethyl)propanamide
101167-55-9 95.0%
2.5g
$503.0 2025-04-22
Enamine
EN300-25838-5.0g
3-chloro-N-(diphenylmethyl)propanamide
101167-55-9 95.0%
5.0g
$743.0 2025-04-22
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